Cas no 110928-45-5 (methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate)

• Product Name: methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate
• CAS No: 110928-45-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD06799220
• CID: 838124
• PubChem ID: 11073869
• Update Time: 2025-10-29

methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester, cis-
• methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate
• KOGYKIDJFOMAOF-ZKCHVHJHSA-N
• 4-hydroxymethyl-cyclohexane carboxylic acid methyl ester
• METHYL CIS-4-HYDROXYMETHYLCYCLOHEXANE-1-CARBOXYLATE
• UNII-93403M505F
• UNII-R58V1A8V4H
• SCHEMBL14450649
• DS-15567
• METHYL TRANS-4-HYDROXYMETHYLCYCLOHEXANECARBOXYLATE
• 110928-44-4
• SCHEMBL351399
• methyl (1r,4r)-4-(hydroxymethyl)cyclohexane-1-carboxylate
• DS-5562
• Methyl 4-hydroxymethylcyclohexanecarboxylate
• SCHEMBL351398
• Q27283613
• METHYLTRANS-4-HYDROXYMETHYLCYCLOHEXANECARBOXYLATE
• Q27287806
• 13380-85-3
• trans-methyl 4-(hydroxymethyl)cyclohexane carboxylate
• AKOS006284052
• M86577ODUE
• (1r,4r)-methyl 4-(hydroxymethyl)cyclohexanecarboxylate
• Methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate
• methyl trans-4-(hydroxymethyl)cyclohexane-carboxylate
• AKOS015851380
• trans-4-(Methoxycarbonyl)cyclohexanemethanol
• trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid methyl ester
• methyl trans-4-(hydroxymethyl)cyclohexane-1-carboxylate
• SB32898
• Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester
• MFCD03840884
• cis-methyl 4-hydroxymethylcyclohexanecarboxylate
• EN300-173004
• DTXSID00928275
• CS-0150732
• 4-Hydroxymethylcyclohexanecarboxylic acid methyl ester
• trans-4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
• P10279
• 1-(Carbomethoxy)cyclohexane-4-carbinol
• R58V1A8V4H
• SB11024
• cis-methyl 4-(hydroxymethyl)cyclohexanecarboxylate
• cis-4-(Methoxycarboxyl)cyclohexanemethanol
• SY098890
• METHYL (1S,4S)-4-(HYDROXYMETHYL)CYCLOHEXANE-1-CARBOXYLATE
• SY013329
• 93403M505F
• BCP27209
• F30207
• UNII-M86577ODUE
• SCHEMBL408809
• KOGYKIDJFOMAOF-OCAPTIKFSA-N
• Methyl trans-4-(Hydroxymethyl)cyclohexanecarboxylate; trans-4-(Hydroxymethyl)cyclohexanecarboxylic Acid Methyl Ester; trans-4-(Methoxycarbonyl)cyclohexanemethanoltrans-Methyl 4-(Hydroxymethyl)cyclohexane-1-carboxylate; trans-Methyl 4-(Hydroxymethyl)cyclohexanecarboxylate
• DB-197966
• trans-Methyl 4-(hydroxymethyl)cyclohexanecarboxylate
• SCHEMBL12204505
• methyl 4-(hydroxymethyl)cyclohexanecarboxylate
• methyl 4-hydroxymethyl cyclohexane carboxylate
• Methyl trans-4-(hydroxymethyl)cyclohexanecarboxylate
• Methyl 4-hydroxymethylcyclohexanecarboxylate, cis-
• CS-0362764
• DTXSID401230262
• AKOS005145544
• cis-4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
• EN300-396295
• P15628
• AS-77731
• D93334
• Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester, trans-
• MFCD06799220
• CS-D1138
• 110928-45-5
• Methyl 4-hydroxymethylcyclohexanecarboxylate, trans-
• trans-methyl 4-hydroxymethylcyclohexanecarboxylate
• trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid, methyl ester
• Methyl cis-4-(hydroxymethyl)cyclohexanecarboxylate
• 4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester

• MDL： MFCD06799220
• Inchi： 1S/C9H16O3/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8,10H,2-6H2,1H3
• InChI Key： KOGYKIDJFOMAOF-UHFFFAOYSA-N
• SMILES： OCC1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate

Professional Introduction of Methyl Cis-4-(Hydroxymethyl)cyclohexane-1-Carboxylate (CAS No. 110928-45-5)

Methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate, identified by the CAS registry number 110928-45-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as methyl cis-cyclohexane carboxylate, is characterized by its unique structural features and versatile applications. Recent advancements in synthetic methodologies and analytical techniques have shed new light on its properties, making it a focal point for both academic and industrial research.

The molecular structure of methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate comprises a cyclohexane ring with a hydroxymethyl group at the 4-position and a carboxylate ester group at the 1-position. This arrangement imparts the compound with a chiral center, which is critical for its stereochemical properties. The cis configuration refers to the spatial arrangement of these substituents, where both groups are on the same side of the cyclohexane ring. This stereochemistry plays a pivotal role in determining the compound's reactivity and biological activity.

Recent studies have explored the synthesis of methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate through various routes, including enzymatic catalysis and asymmetric synthesis. These methods have not only improved the yield and purity of the compound but also opened avenues for its large-scale production. For instance, researchers have utilized lipase-catalyzed esterification to synthesize this compound efficiently, leveraging biocatalysts for greener and more sustainable processes.

The applications of methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in drug development, particularly in the synthesis of bioactive compounds with potential therapeutic benefits. Its ability to form stable ester linkages makes it valuable in creating drug delivery systems and controlled-release formulations.

In materials science, this compound has been investigated for its role in polymer synthesis. The hydroxymethyl group provides sites for functionalization, enabling the creation of polymers with tailored properties such as biodegradability and mechanical strength. Recent research has focused on its use in synthesizing polyesters with enhanced thermal stability and biocompatibility, which are promising for biomedical applications like tissue engineering scaffolds.

The biological activity of methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate has also been a subject of interest. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to modulate cellular signaling pathways involved in inflammation. Additionally, its antioxidant properties make it a candidate for use in cosmetic formulations aimed at skin protection against oxidative stress.

From an environmental perspective, the biodegradability of methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate has been assessed under various conditions. Research indicates that it undergoes microbial degradation efficiently under aerobic conditions, making it a more eco-friendly alternative to traditional chemicals in certain industrial processes.

In conclusion, methyl cis-4-(hydroxymethyl)cyclohexane-1-carboxylate (CAS No. 110928-45-5) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.